Cas no 1234936-20-9 (N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide)

• Product Name: N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide
• CAS No: 1234936-20-9
• MF: C₁₀H₁₅NO₄S₃
• MW: 309.425399065018
• CID: 6275126
• PubChem ID: 47157403
• Update Time: 2025-06-03

N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide
• N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)-5-methylthiophene-2-sulfonamide
• AKOS024527155
• N-[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]-5-methylthiophene-2-sulfonamide
• VU0527787-1
• 1234936-20-9
• F5882-7165
• N-[(1,1-dioxothiolan-3-yl)methyl]-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C10H15NO4S3/c1-8-2-3-10(16-8)18(14,15)11-6-9-4-5-17(12,13)7-9/h2-3,9,11H,4-7H2,1H3
• InChI Key： CVCYUZWBRLKENZ-UHFFFAOYSA-N
• SMILES： S1(CCC(CNS(C2=CC=C(C)S2)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 309.016
• Monoisotopic Mass: 309.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on N-(1,1-dioxo-1lambda6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide

N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)Methyl-5-Methylthiophene-2-Sulfonamide: A Comprehensive Overview

N-(1,1-Dioxo-1λ6-thiolan-3-yl)methyl-5-methylthiophene-2-sulfonamide, identified by the CAS number 1234936-20-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The structure of this molecule incorporates a thiophene ring system, which is known for its aromaticity and stability, making it a valuable component in numerous synthetic processes.

The compound's name reflects its intricate structure: the 5-methylthiophene moiety is a five-membered aromatic ring with sulfur as one of its atoms, while the sulfonamide group introduces a sulfonyl group attached to an amine. The presence of the thiolane ring further adds complexity to the molecule, contributing to its unique chemical properties. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through various non-covalent interactions.

In terms of synthesis, N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl derivatives have been explored using various methodologies, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, ensuring that the compound can be produced efficiently for research and industrial applications. The use of microwave-assisted synthesis has also been reported, offering a greener and faster alternative to traditional methods.

The application of this compound extends into several areas. In pharmaceuticals, sulfonamides are often employed as inhibitors of enzymes such as kinases and proteases. Recent research has focused on modifying the thiophene ring to enhance bioavailability and selectivity. For instance, substituting the methyl group on the thiophene ring with electron-withdrawing groups has shown promise in improving the compound's ability to cross cellular membranes.

Beyond pharmacology, this compound has potential uses in materials science. The thiophene moiety is known for its role in conjugated systems used in organic electronics. By incorporating this sulfonamide derivative into polymer frameworks, researchers have demonstrated enhanced electrical conductivity and stability under varying conditions. These findings suggest that the compound could play a role in the development of advanced materials for flexible electronics.

In terms of environmental impact, there is growing interest in understanding how such compounds behave in natural systems. Studies have shown that sulfonamides can undergo biodegradation under specific microbial conditions, though their persistence varies depending on structural features. The presence of electron-withdrawing groups like sulfonyl amides can influence both biodegradation rates and toxicity profiles.

From a regulatory standpoint, compounds like this are subject to rigorous testing to ensure they meet safety standards before being approved for commercial use. Recent advancements in computational toxicology have enabled more accurate predictions of toxicity profiles based on molecular structure. This has streamlined the regulatory process by reducing reliance on animal testing while maintaining high safety standards.

In conclusion, N-(1,1-dioxo-1λ6-thiolan-3-yl)methyl-5-methylthiophene-sulfonamide (CAS 1234936–20–9) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug development and materials science while ongoing research continues to uncover new insights into its properties and potential uses.